Cas no 2138055-70-4 (6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138055-70-4
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 6520747
• PubChem ID: 165497622
• Update Time: 2025-07-19

6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(2,2-dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol
• 2138055-70-4
• EN300-1161583
• 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C17H33NO/c1-5-18(13-16(2,3)4)15-12-14(19)8-11-17(15)9-6-7-10-17/h14-15,19H,5-13H2,1-4H3
• InChI Key： GIFLYUPALHFAAC-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(CC)CC(C)(C)C

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138055-70-4)

6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol, identified by its Chemical Abstracts Service (CAS) number 2138055-70-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative exhibits a unique structural framework, characterized by a spiro linkage between a decane ring and an octanol moiety, with an N-substituted amine group attached to the spiro carbon. The presence of bulky (2,2-dimethylpropyl) and ethyl substituents on the amine nitrogen suggests potential for steric modulation and altered pharmacokinetic properties, making it a promising candidate for further investigation in drug discovery.

The compound's stereochemistry and conformational flexibility are critical factors that influence its biological activity. The spirocyclic core imparts rigidity to the molecule while allowing for rotation around the spiro bond, which can be exploited to optimize binding interactions with biological targets. This structural motif has been explored in various therapeutic contexts, particularly in the development of enzyme inhibitors and receptor modulators. Recent advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationalize the design of derivatives like 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol based on virtual screening and molecular docking studies.

In the realm of medicinal chemistry, the compound's amine functionality provides a versatile handle for further derivatization through coupling reactions such as amide or urea formation. These modifications can enhance solubility, improve metabolic stability, or introduce specific pharmacophores that interact with biological targets of interest. For instance, modifications at the (2,2-dimethylpropyl) side chain could influence lipophilicity and membrane permeability, while alterations to the ethyl group might fine-tune hydrogen bonding interactions with protein or nucleic acid receptors.

Recent publications have highlighted the utility of spirocyclic compounds in addressing neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The structural features of 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol align well with this trend, as the spiro linkage introduces rigidity that can stabilize binding affinities while minimizing off-target effects. Preliminary pharmacological studies have suggested potential activity against enzymes involved in neurodegenerative pathways, such as acetylcholinesterase or monoamine oxidases.

The synthesis of this compound presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have streamlined the construction of spirocyclic frameworks. These innovations not only improve yield but also enable access to enantiomerically pure derivatives, which are crucial for evaluating stereoselective pharmacological effects.

The role of computational modeling in optimizing 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol derivatives cannot be overstated. Molecular dynamics simulations have been employed to explore conformational landscapes and predict dynamic properties such as rotamer populations and solvent accessibility. These insights are invaluable for designing analogs with enhanced binding affinity or selectivity. Additionally, quantum mechanical calculations have provided detailed mechanistic insights into how electronic effects influence reactivity and interaction with biological targets.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like 6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol in industrial settings. Quality control measures must be implemented at every stage of production to guarantee consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm structural integrity and detect impurities.

The future direction of research on this compound may involve exploring its potential as a scaffold for drug discovery programs targeting inflammatory or metabolic diseases. The spirocyclic core offers a balance between structural complexity and functional diversity, making it adaptable for generating libraries of derivatives through combinatorial chemistry or automated synthesis platforms. Such approaches could accelerate the identification of novel therapeutic agents with improved efficacy profiles.

In conclusion,6-[(2,2-Dimethylpropyl)(ethyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138055-70-4) represents a structurally intriguing compound with significant untapped potential in pharmaceutical applications. Its unique architecture combines steric bulk with functional versatility, positioning it as a valuable building block for drug development efforts across multiple therapeutic areas.